
apezion l grease for cryogenic use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

An In-depth Technical Guide to Apiezon L Grease with a Focus on Cryogenic Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apiezon L is a silicone- and halogen-free ultra-high vacuum grease renowned for its

exceptional performance at ambient temperatures.[1][2][3] It is a key material in scientific and

industrial applications where maintaining a high vacuum is critical. While Apiezon N is the

specialist grease for cryogenic conditions, the unique properties of Apiezon L, such as its

radiation resistance, make it a consideration for specific low-temperature applications. This

guide provides a comprehensive overview of Apiezon L grease, with a particular focus on its

characteristics and potential use in cryogenic environments.

Core Properties of Apiezon L Grease
Apiezon L is a hydrocarbon-based grease with a complex structure and high molecular weight,

which contribute to its extremely low vapor pressure and strong absorption properties.[2] It is

designed for use in the ultra-high vacuum range, typically at ambient temperatures between 10

to 30°C.[2]

Physical and Electrical Properties
The key physical and electrical properties of Apiezon L grease at ambient temperature are

summarized in the table below. This data provides a baseline for understanding its

performance characteristics.
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Property Value Reference

Physical

Typical Working Temperature

Range
10 to 30°C [1][4]

Vapor Pressure @ 20°C 7 x 10⁻¹¹ Torr [1][4]

Relative Density @ 20°C 0.896 [1][4]

Dropping Point 42 to 52°C [1]

Thermal Conductivity @ 20°C 0.194 W/m°C [1]

Coefficient of Expansion (20-

30°C)
0.00076 per °C [1]

Electrical

Volume Resistivity 1.2 x 10¹⁶ Ω cm [1]

Permittivity 2.3 [1]

Loss Tangent <0.0001 [1]

Surface Breakdown at Flash

Over
24 kV [1]

Electrical Strength 730 V/mil [1]

Vacuum Properties
Apiezon L boasts the lowest vapor pressure of all the Apiezon hydrocarbon greases, making it

ideal for ultra-high vacuum applications.[2] Its vapor pressure decreases significantly as the

temperature is lowered, a critical factor for its potential use in cryogenic vacuum systems.

Radiation Resistance
A notable feature of Apiezon L is its resistance to radiation.[2][3] Unlike silicone-based greases,

which can degrade at radiation levels of 0.1 MGy or less, Apiezon L maintains its lubrication

properties at much higher doses.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/apiezon-greases
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/apiezon-greases
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/apiezon-greases
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.emsdiasum.com/docs/technical/datasheet/60700
https://www.tedpella.com/technote_html/891-1-2-4-12-101-104-Apiezon-L-M-N-TN.pdf
https://www.tedpella.com/technote_html/891-1-2-4-12-101-104-Apiezon-L-M-N-TN.pdf
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://static.mimaterials.com/apiezon/DocumentLibrary/TechnicalDatasheets/Apiezon_L_M_and_N_Ultra_High_and_High_Vacuum_Greases_Datasheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apiezon L Grease in Cryogenic Applications
While Apiezon N is specifically formulated for cryogenic use, Apiezon L's properties merit its

consideration in certain low-temperature scenarios, particularly when radiation resistance is

also a requirement.

Considerations for Cryogenic Use
The primary concerns when using any material at cryogenic temperatures are its potential to

crack or craze and its thermal conductivity. Although specific data for Apiezon L at cryogenic

temperatures is not readily available, the behavior of hydrocarbon greases, in general, provides

some insight. It is expected that Apiezon L will become harder at low temperatures.

Thermal Contact
For effective cooling of components within a cryostat, good thermal contact is essential.

Apiezon N grease is known to improve thermal contact by filling micropores between surfaces.

[5] While the thermal conductivity of Apiezon L at cryogenic temperatures is not documented, it

is likely to be lower than that of metals but sufficient to enhance heat transfer between surfaces

compared to a vacuum or gas gap.

Vacuum Sealing
The vapor pressure of Apiezon L is expected to become extremely low at cryogenic

temperatures, making it an excellent sealant for cryogenic vacuum systems.[6] A continuous,

thin layer of the grease can help to create a reliable seal on ground glass joints and other

connections within a cryostat.

Experimental Protocols
Detailed experimental protocols for the use of Apiezon L at cryogenic temperatures are not

widely published. However, general procedures for using vacuum grease in cryogenic setups

can be adapted.

Protocol for Applying Apiezon L Grease for Thermal
Contact

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://apiezon.com/applications/greases-for-cryogenic-applications-2/
https://apiezon.com/wp-content/uploads/2023/10/Apiezon_Hydrocarbon_White_Paper.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Surface Preparation: Ensure that the surfaces to be joined are clean and free of any

contaminants. Wipe the surfaces with a suitable solvent (e.g., isopropanol) and a lint-free

cloth.

Grease Application: Apply a thin, uniform layer of Apiezon L grease to one of the surfaces.

Use a clean, non-shedding applicator, such as a spatula or a lint-free swab.

Assembly: Bring the two surfaces together and apply gentle pressure to spread the grease

evenly and to ensure that there are no trapped air bubbles.

Excess Removal: Wipe away any excess grease from the exterior of the joint.

Cool-down: The assembled component can then be cooled as part of the overall cryostat

cool-down procedure.

Protocol for Vacuum Sealing
Surface Preparation: Clean the sealing surfaces of the vacuum components as described

above.

Grease Application: Apply a thin, continuous bead of Apiezon L grease to one of the sealing

surfaces.

Assembly: Carefully join the components, ensuring that the grease is evenly distributed and

forms a continuous seal.

Vacuum Pumping: Evacuate the system. The low vapor pressure of the grease will contribute

to achieving a high vacuum.

Visualizations
Logical Workflow for Cryogenic Grease Selection
The following diagram illustrates the decision-making process when choosing between Apiezon

L and Apiezon N for a cryogenic application.
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Cryogenic Application Requirement

General cryogenic sealing or thermal contact needed

Is radiation resistance a primary concern?

Is the primary use for Ultra-High Vacuum at ambient temperature?

No

Consider Apiezon L
(Verify performance for specific cryogenic conditions)

Yes

Yes

Use Apiezon N
(Specifically designed for cryogenic use)

No
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Cryostat Integration

Experiment

Clean Sample Surface

Apply Apiezon L Grease to Holder
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Secure Sample

Install Holder in Cryostat

Pump Down Vacuum Chamber

Cool Down to Target Temperature

Perform Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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